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Compound of Interest

Compound Name: Pimozide-d4

Cat. No.: B8089343 Get Quote

This guide provides a comprehensive overview of the safety data for Pimozide-d4, a

deuterated analog of the antipsychotic drug Pimozide. The information is intended for

researchers, scientists, and drug development professionals to ensure the safe handling and

use of this compound in a laboratory setting.

Core Safety Data
The following tables summarize the key quantitative safety and physical-chemical properties of

Pimozide-d4 and its parent compound, Pimozide.

Physical and Chemical Properties
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Property Value Reference

Pimozide-d4

Molecular Formula C₂₈H₂₅D₄F₂N₃O [1]

Molecular Weight 465.6 g/mol [1]

IUPAC Name

3-[1-[4-(4-fluorophenyl)-4-

(2,3,5,6-tetradeuterio-4-

fluorophenyl)butyl]piperidin-4-

yl]-1H-benzimidazol-2-one

[1]

CAS Number 1803193-57-8 [2]

Pimozide (for comparison)

Molecular Formula C₂₈H₂₉F₂N₃O [3][4]

Molecular Weight 461.55 g/mol [3]

Melting Point 214-218 °C [5]

Solubility in Water < 0.01 mg/mL

LogP 6.3 [5]

Toxicological Data
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Test Species Route Value
Classificati
on

Reference

Pimozide-d4

Acute Toxicity - Oral -

Harmful if

swallowed

(Category 4)

[2]

Pimozide (for

comparison)

LD50 Rat Oral 1100 mg/kg
Harmful if

swallowed

LD50 Mouse Oral 228 mg/kg
Harmful if

swallowed
[5]

Hazard Identification and Precautionary Measures
Pimozide-d4 is classified as harmful if swallowed.[2] Standard precautionary measures should

be followed to minimize exposure.

GHS Hazard Information
Hazard Statement: H302 - Harmful if swallowed.[2]

Signal Word: Warning[2]

Pictogram: GHS07 (Exclamation Mark)[2]

Precautionary Statements
Prevention:

P264: Wash hands and any exposed skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

Response:
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P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2]

P330: Rinse mouth.[2]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Protocols
The acute oral toxicity of Pimozide-d4, leading to its classification as "Harmful if swallowed," is

determined using standardized methodologies. The most relevant and widely accepted protocol

is the OECD Guideline for the Testing of Chemicals, Test No. 423: Acute Oral Toxicity - Acute

Toxic Class Method.[6][7][8]

OECD Guideline 423: Acute Toxic Class Method
This method is a stepwise procedure using a small number of animals to obtain sufficient

information on the acute toxicity of a substance to enable its classification.[6]

Principle of the Test: The test substance is administered orally to a group of experimental

animals at one of a series of fixed dose levels (5, 50, 300, and 2000 mg/kg body weight).[9]

The initial dose is selected based on a preliminary assessment of the substance's toxicity. The

outcome of the initial dose group (mortality or survival) determines the next dose level to be

tested. This process continues until the toxicity class of the substance can be determined.[6]

Experimental Procedure:

Animal Selection: Healthy, young adult rodents (typically female rats) are used.[10]

Fasting: Animals are fasted (food, but not water, is withheld) overnight before dosing.[6]

Dose Administration: The test substance is administered as a single dose by gavage.[6]

Observation Period: Animals are observed for a total of 14 days.[10] Special attention is

given during the first 4 hours after dosing, and then daily thereafter.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://cdn.caymanchem.com/cdn/msds/28617m.pdf
https://cdn.caymanchem.com/cdn/msds/28617m.pdf
https://cdn.caymanchem.com/cdn/msds/28617m.pdf
https://www.benchchem.com/product/b8089343?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8089343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clinical Observations: Observations include changes in skin and fur, eyes, mucous

membranes, respiratory, circulatory, autonomic and central nervous systems, and

somatomotor activity and behavior.[6]

Body Weight: Animal weights are recorded weekly.[10]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.[10]

Data Analysis and Interpretation: The classification of the substance is based on the number of

animal mortalities at specific dose levels, as defined by the Globally Harmonised System

(GHS).[8]

Visualized Workflows and Logical Relationships
The following diagrams, created using the DOT language, illustrate key workflows and logical

relationships for the safe handling and emergency response related to Pimozide-d4.
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Safe Handling Workflow for Pimozide-d4
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Routes of Exposure

First Aid Measures

Potential Exposure to Pimozide-d4

Ingestion Inhalation Skin Contact Eye Contact

Rinse mouth.
Call a POISON CENTER/doctor.

Move to fresh air.
Seek medical attention if symptoms persist.

Wash with soap and water.
Remove contaminated clothing.

Rinse with water for several minutes.
Remove contact lenses, if present and easy to do.

Click to download full resolution via product page

First Aid Response to Pimozide-d4 Exposure

Control Measures

Pimozide-d4
(Harmful if Swallowed)

Engineering Controls
(e.g., Fume Hood)

Mitigate with

Administrative Controls
(e.g., SOPs, Training)

Mitigate with

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Mitigate with

Safe Handling Practices
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Risk Management Hierarchy for Pimozide-d4

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8089343?utm_src=pdf-body-img
https://www.benchchem.com/product/b8089343?utm_src=pdf-body
https://www.benchchem.com/product/b8089343?utm_src=pdf-body-img
https://www.benchchem.com/product/b8089343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8089343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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